Cas no 37612-52-5 (1-(3-chloro-4-methoxyphenyl)ethan-1-one)

1-(3-Chloro-4-methoxyphenyl)ethan-1-one is a chlorinated aromatic ketone with a methoxy substituent, exhibiting distinct reactivity due to its electron-withdrawing and electron-donating functional groups. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features enable selective transformations, such as nucleophilic substitutions or reductions, making it valuable for constructing complex molecular frameworks. The chloro and methoxy groups enhance its utility in cross-coupling reactions and further derivatization. High purity grades ensure consistent performance in research and industrial applications. Proper handling is advised due to its potential reactivity under specific conditions.

1-(3-chloro-4-methoxyphenyl)ethan-1-one structure

37612-52-5 structure

Product Name:1-(3-chloro-4-methoxyphenyl)ethan-1-one

CAS No:37612-52-5

MF:C₉H₉ClO₂

MW:184.619561910629

MDL:MFCD04973413

CID:89263

PubChem ID:253660915

Update Time:2025-06-07

1-(3-chloro-4-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 3'-Chloro-4'-methoxyacetophenone
- 1-(3-chloro-4-methoxyphenyl)ethanone
- 3-Chloro-4-methoxyacetophenone
- 4-acetyl-2-chloroanisole
- 1-(3-chloro-4-methoxyphenyl)ethan-1-one
- Ethanone, 1-(3-chloro-4-methoxyphenyl)-
- QILWOKAXHOAFOF-UHFFFAOYSA-N
- PubChem16367
- 3-chloro-4-methoxy acetophenone
- 3'-chloro-4'-methoxy acetophenone
- CL9107
- BBL019808
- STL253386
- 3-Cl-4-CH3O-C6H3-COCH3
- 1930AE
- VZ26639
- 1-(3-c
- 1-(3-chloro-4-methoxyphe
- C3093
- AM803809
- FS-1348
- DTXSID70334480
- 1-(3-Chloro-4-methoxyphenyl)ethanone #
- EN300-49345
- AKOS000296239
- FT-0639388
- 1-(3-chloro-4-methoxy-phenyl)-ethanone
- MFCD04973413
- A823796
- 3'-Chloro-4'-methoxyacetophenone, 99%
- SCHEMBL311716
- 37612-52-5
- Z331027654
- CS-0144576
- 1-(3-chloro-4-methoxyphenyl) ethanone
- DB-049148
- MDL： MFCD04973413
- Inchi： 1S/C9H9ClO2/c1-6(11)7-3-4-9(12-2)8(10)5-7/h3-5H,1-2H3
- InChI Key： QILWOKAXHOAFOF-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(C)=O)C=CC=1OC

Computed Properties

Exact Mass: 184.02900
Monoisotopic Mass: 184.029
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 2.4
Topological Polar Surface Area: 26.3

Experimental Properties

Color/Form: powder
Density: 1.176
Melting Point: gt. 74.0 to 78.0 deg-C
Boiling Point: 148°C/12mmHg(lit.)
Flash Point: 295.3°Cat760mmHg
Refractive Index: 1.521
PSA: 26.30000
LogP: 2.55120
Solubility: Insoluble

1-(3-chloro-4-methoxyphenyl)ethan-1-one Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
HazardClass：IRRITANT
Risk Phrases：R22

1-(3-chloro-4-methoxyphenyl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	013883-250mg	3-Chloro-4-methoxyacetophenone	37612-52-5	96%	250mg	￡12.00	2022-03-01
Fluorochem	013883-1g	3-Chloro-4-methoxyacetophenone	37612-52-5	96%	1g	￡23.00	2022-03-01
Fluorochem	013883-5g	3-Chloro-4-methoxyacetophenone	37612-52-5	96%	5g	￡93.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C154061-1G	1-(3-chloro-4-methoxyphenyl)ethan-1-one	37612-52-5	97%	1g	¥144.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C154061-200mg	3'-Chloro-4'-methoxyacetophenone	37612-52-5	>98.0%(GC)	200mg	￥65.00	2021-05-24
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C154061-5G	1-(3-chloro-4-methoxyphenyl)ethan-1-one	37612-52-5	97%	5g	¥680.90	2023-09-03
Chemenu	CM323164-25g	1-(3-Chloro-4-methoxyphenyl)ethanone	37612-52-5	95%	25g	$299	2021-06-16
TRC	C596498-50mg	1-(3-Chloro-4-methoxyphenyl)ethanone	37612-52-5		50mg	$ 50.00	2022-06-06
TRC	C596498-100mg	1-(3-Chloro-4-methoxyphenyl)ethanone	37612-52-5		100mg	$ 65.00	2022-06-06
TRC	C596498-500mg	1-(3-Chloro-4-methoxyphenyl)ethanone	37612-52-5		500mg	$ 115.00	2022-06-06

1-(3-chloro-4-methoxyphenyl)ethan-1-one Production Method

1-(3-chloro-4-methoxyphenyl)ethan-1-one Related Literature

1. Simple and efficient methods for selective preparation of α-mono or α,α-dichloro ketones and β-ketoesters by using DCDMH

Zizhan Chen,Bin Zhou,Huihua Cai,Wei Zhu,Xinzhuo Zou Green Chem. 2009 11 275
2. 504. Oxygen heterocycles. Part VIII. Aroylbenzofurans, aroyldibenzofurans, and aroylcoumarins of potential biological interest

Ng. Ph. Buu-Ho?,G. Saint-Ruf,T. B. Loc,Ng. D. Xuong J. Chem. Soc. 1957 2593
3. 126. Oxygen heterocycles. Part VII. Spasmolytic ketones in the benzofuran series, and related compounds

Ng. Ph. Buu-Ho?,E. Bisagni,R. Royer,C. Routier J. Chem. Soc. 1957 625

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